Cas no 37394-33-5 (Hexadecanoic acid,1a,2,5,5a,6,9,10,10a-octahydro-5a,6-dihydroxy-4-(hydroxymethyl)-1,1,7,9-tetramethyl-11-oxo-1H-2,8a-methanocyclopenta[a]cyclopropa[e]cyclodecen-5-ylester, [1aR-(1aa,2b,5b,5ab,6b,8aa,9a,10aa)]- (9CI))

• Product Name: Hexadecanoic acid,1a,2,5,5a,6,9,10,10a-octahydro-5a,6-dihydroxy-4-(hydroxymethyl)-1,1,7,9-tetramethyl-11-oxo-1H-2,8a-methanocyclopenta[a]cyclopropa[e]cyclodecen-5-ylester, [1aR-(1aa,2b,5b,5ab,6b,8aa,9a,10aa)]- (9CI)
• CAS No: 37394-33-5
• MF: C₃₆H₅₈O₆
• MW: 586.842132091522
• CID: 317221
• PubChem ID: 216506
• Update Time: 2025-04-19

Hexadecanoic acid,1a,2,5,5a,6,9,10,10a-octahydro-5a,6-dihydroxy-4-(hydroxymethyl)-1,1,7,9-tetramethyl-11-oxo-1H-2,8a-methanocyclopenta[a]cyclopropa[e]cyclodecen-5-ylester, [1aR-(1aa,2b,5b,5ab,6b,8aa,9a,10aa)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid,1a,2,5,5a,6,9,10,10a-octahydro-5a,6-dihydroxy-4-(hydroxymethyl)-1,1,7,9-tetramethyl-11-oxo-1H-2,8a-methanocyclopenta[a]cyclopropa[e]cyclodecen-5-ylester, [1aR-(1aa,2b,5b,5ab,6b,8aa,9a,10aa)]- (9CI)
• Hexadecanoic acid,1a,2,5,5a,6,9,10,10a-octahydro-5a,6-dihydroxy-4-(hydroxymethyl)-1,1,7,9-tetramethyl-11-oxo-1H-2,8a-methanoc
• Hexadecanoic acid,1a,2,5,5a,6,9,10,10a-octahydro-5a,6-dihydroxy-4-(hydroxymethyl)-1,1,7,9-tetramethyl-11-oxo-1H-2,8a-methanocyclopenta[a]cyclopropa[e]cyclodecen-5-ylester, [1aR-(1aa,2b,5b,5ab,6b,8aa,9
• DTXSID00958496
• Ingenane hexadecanoate
• 1H-2,8a-Methanocyclopenta(a)cyclopropa(e)cyclodecen-11-one, 2,5,5a,6,9,10,10a,1a-octahydro-4-hydroxymethyl-1,1,7,9-tetramethyl-5,5a,6-trihydroxy-, 5-hexadecanoate
• 5a,6-Dihydroxy-4-(hydroxymethyl)-1,1,7,9-tetramethyl-11-oxo-1a,2,5,5a,6,9,10,10a-octahydro-1H-2,8a-methanocyclopenta[a]cyclopropa[e][10]annulen-5-yl hexadecanoate
• 37394-33-5

• Inchi： 1S/C36H58O6/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-29(38)42-33-26(23-37)21-27-30-28(34(30,4)5)20-25(3)35(32(27)40)22-24(2)31(39)36(33,35)41/h21-22,25,27-28,30-31,33,37,39,41H,6-20,23H2,1-5H3/t25-,27+,28+,30-,31+,33-,35?,36-/m0/s1
• InChI Key： FERBCNQIQRZHHD-OVTXEERBSA-N
• SMILES： O[C@]12[C@@H](C(C)=CC31C([C@H](C=C(CO)[C@@H]2OC(CCCCCCCCCCCCCCC)=O)[C@@H]1C(C)(C)[C@@H]1C[C@@H]3C)=O)O

Computed Properties

• Exact Mass: 586.42334
• Monoisotopic Mass: 586.42334
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 17
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 104

Experimental Properties

• Density: 1.0044 (rough estimate)
• Boiling Point: 562.93°C (rough estimate)
• Flash Point: 198.9°C
• Refractive Index: 1.4404 (estimate)